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Compound of Interest

Compound Name: Branebrutinib

Cat. No.: B606338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Branebrutinib (BMS-986195), a potent and selective covalent inhibitor of Bruton's tyrosine

kinase (BTK). Given that a specific Safety Data Sheet (SDS) for Branebrutinib is not publicly

available, this guidance is based on information from suppliers of similar research compounds,

general safety protocols for handling potent pharmaceutical agents, and published research

data.

Immediate Safety Precautions
Branebrutinib is a highly potent investigational compound.[1][2] Assume it is hazardous and

handle with extreme care. Avoid all direct contact, inhalation, and ingestion. In case of

exposure, seek immediate medical attention.

Emergency Contact Information:

In case of exposure or emergency, call: [Insert your institution's emergency contact number]

Poisons Information Centre: [Insert local poisons information number]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Branebrutinib. The following

table summarizes the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change gloves

immediately if contaminated.

Eyes Safety Goggles or Face Shield

Use chemical splash goggles

that meet ANSI Z87.1 or EN

166 standards. A face shield

should be worn when handling

larger quantities or if there is a

splash risk.

Body Laboratory Coat

A dedicated, buttoned lab coat

is required. Consider a

disposable gown for

procedures with a high risk of

contamination.

Respiratory Fume Hood or Respirator

All handling of solid

Branebrutinib or solutions

should be performed in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is necessary.

Operational Plan for Handling Branebrutinib
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Branebrutinib in a locked, designated, and well-ventilated area.

Keep the container tightly closed.[3]
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For long-term storage, consult the supplier's recommendations, which may include

refrigeration or freezing.

Preparation of Solutions:

All weighing and solution preparation must be conducted in a chemical fume hood.

Use a dedicated set of spatulas and weighing papers.

When dissolving, add the solvent to the solid slowly to avoid dust generation.

Branebrutinib is soluble in DMSO.[1]

Experimental Use:

Clearly label all solutions containing Branebrutinib.

Conduct all experiments involving Branebrutinib in a designated area.

Avoid the formation of aerosols.[3]

After handling, thoroughly wash hands and any exposed skin with soap and water.[3]

Decontaminate all surfaces and equipment after use.

The following diagram outlines the logical workflow for handling Branebrutinib.
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Caption: Workflow for Handling Branebrutinib
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Disposal Plan
Proper disposal of Branebrutinib and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with Branebrutinib (e.g.,

gloves, weighing papers, pipette tips) must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: All solutions containing Branebrutinib must be collected in a sealed, leak-

proof, and clearly labeled hazardous waste container.

Sharps: Needles and syringes used for handling Branebrutinib solutions should be

disposed of in a designated sharps container for chemical waste.

Disposal Procedure:

All waste containing Branebrutinib must be treated as hazardous chemical waste.

Do not dispose of Branebrutinib down the drain or in regular trash.[4]

Disposal should be carried out through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal vendor.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[5] Incineration is often the preferred method for the disposal of pharmaceutical waste.[4]

This guidance is intended to provide a framework for the safe handling of Branebrutinib.

Always consult with your institution's safety office for specific protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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